N-[4-(difluoromethoxy)phenyl]-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(difluoromethoxy)phenyl]-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C18H19F2N5O2S and its molecular weight is 407.44. The purity is usually 95%.
BenchChem offers high-quality N-[4-(difluoromethoxy)phenyl]-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(difluoromethoxy)phenyl]-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
- A study on the synthesis and anti-microbial screening of derivatives containing the 1,2,4-triazole ring system reported the successful synthesis and structural assignment of compounds through H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis. These compounds demonstrated significant in-vitro Antibacterial, Antifungal, and anti-tuberculosis activity, highlighting the therapeutic potential of the 1,2,4-triazole derivatives in treating various infections (MahyavanshiJyotindra et al., 2011).
Anticancer and Antimicrobial Activities
- Novel fluorinated pyrazolo-1,2,3-triazole hybrids were synthesized and showed promising in vitro antimycobacterial activity against Mycobacterium smegmatis. This study underscores the potential of pyrazolo triazole hybrids as antimycobacterial agents, with specific compounds exhibiting potent activity compared to standard drugs, suggesting a new avenue for tuberculosis treatment (Emmadi et al., 2015).
Antioxidant Properties
- The antioxidant ability of certain triazole derivatives was evaluated, with some compounds showing higher antioxidant capacity than the control, butylated hydroxytoluene (BHT). This indicates the potential of these derivatives in oxidative stress-related therapeutic applications (Šermukšnytė et al., 2022).
Antimicrobial and Antifungal Evaluation
- Research on thiazolidin-4-one derivatives containing the 1,2,4-triazole moiety revealed significant antimicrobial activities against various bacterial and fungal strains. This demonstrates the potential utility of these compounds in developing new antimicrobial agents (Baviskar et al., 2013).
properties
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]-2-[(5-propyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F2N5O2S/c1-2-5-15-22-23-18(25(15)24-10-3-4-11-24)28-12-16(26)21-13-6-8-14(9-7-13)27-17(19)20/h3-4,6-11,17H,2,5,12H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXQCSCUZMVYTGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN=C(N1N2C=CC=C2)SCC(=O)NC3=CC=C(C=C3)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(difluoromethoxy)phenyl]-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.